N-[2-[(4-chlorophenyl)sulfonyl]-2-(2-thienyl)ethyl]-N'-[2-(4-fluorophenyl)ethyl]ethanediamide

• IUPAC Name: N'-[2-(4-chlorophenyl)sulfonyl-2-thiophen-2-ylethyl]-N-[2-(4-fluorophenyl)ethyl]oxamide
• InChI: InChI=1S/C22H20ClFN2O4S2/c23-16-5-9-18(10-6-16)32(29,30)20(19-2-1-13-31-19)14-26-22(28)21(27)25-12-11-15-3-7-17(24)8-4-15/h1-10,13,20H,11-12,14H2,(H,25,27)(H,26,28)
• InChI Key: SSPZMACRVOUNFX-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C(CNC(=O)C(=O)NCCC2=CC=C(C=C2)F)S(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C22H20ClFN2O4S2
• Molecular Weight: 495.0 g/mol

Description

N-[2-[(4-chlorophenyl)sulfonyl]-2-(2-thienyl)ethyl]-N'-[2-(4-fluorophenyl)ethyl]ethanediamide is a useful research compound. Its molecular formula is C22H20ClFN2O4S2 and its molecular weight is 494.98. The purity is usually 95%.
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Scientific Research Applications

Fluorescent Sensors and Imaging

A study by Zhou et al. (2012) synthesized a series of water-soluble sulfonato-Salen-type ligands for the development of fluorescence sensors. These ligands, including structures related to the compound of interest, exhibit strong UV/Vis-absorption and fluorescence in blue, green, or orange colors. Their fluorescence is selectively quenched by Cu(2+), making them highly selective and sensitive turn-off fluorescence sensors for detecting Cu(2+) in water and for fluorescence imaging in living cells (Zhou et al., 2012).

Fuel Cell Technology

In the development of fuel cell technology, Bae et al. (2009) synthesized a series of sulfonated poly(arylene ether sulfone)s block copolymers containing fluorenyl groups, utilizing compounds like bis(4-fluorophenyl)sulfone. These copolymers exhibited high proton conductivity, water uptake, and mechanical properties, making them promising materials for fuel-cell applications (Bae et al., 2009).

Organic Synthesis and Catalysis

Percec et al. (2001) explored the synthesis of functional aromatic multisulfonyl chlorides and their masked precursors for organic synthesis. The study introduced a variety of multisulfonyl chlorides that serve as crucial building blocks in synthesizing dendritic and complex organic molecules. These compounds play a significant role in the development of new synthetic strategies for complex organic materials (Percec et al., 2001).

Antiviral Activity

Chen et al. (2010) synthesized derivatives of 5-(4-chlorophenyl)-N-substituted-N-1,3,4-thiadiazole-2-sulfonamide, starting from 4-chlorobenzoic acid. These compounds exhibited potential antiviral activities, demonstrating the importance of sulfonyl and chlorophenyl groups in the development of new antiviral agents (Chen et al., 2010).